Polypyrrole nanoparticles as promising enzyme mimics for sensitive hydrogen peroxide detection†
Chemical Communications Pub Date: 2014-01-29 DOI: 10.1039/C4CC00328D
Abstract
We discovered for the first time that the polypyrrole nanoparticles possess intrinsic peroxidase-like activity, which can be employed to quantitatively monitor the H2O2 generated by macrophages.
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